Cas no 675571-82-1 (N,N-Diphenyl-4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-4-amine)

• Product Name: N,N-Diphenyl-4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-4-amine
• CAS No: 675571-82-1
• MF: C₃₀H₃₀BNO₂
• MW: 447.37570810318
• CID: 5019322
• PubChem ID: 59207616
• Update Time: 2025-10-19

N,N-Diphenyl-4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-4-amine Chemical and Physical Properties

Names and Identifiers

• N,N-Diphenyl-4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-4-amine
• N,N-diphenyl-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]aniline
• BS-51870
• CS-0526919
• SCHEMBL13418566
• 675571-82-1
• N,N-DIPHENYL-4'-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BIPHENYL-4-AMINE
• E10320

• Inchi： 1S/C30H30BNO2/c1-29(2)30(3,4)34-31(33-29)25-19-15-23(16-20-25)24-17-21-28(22-18-24)32(26-11-7-5-8-12-26)27-13-9-6-10-14-27/h5-22H,1-4H3
• InChI Key： NOKGBAFEPZZGCE-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C3C=CC(=CC=3)N(C3C=CC=CC=3)C3C=CC=CC=3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 447.2369594g/mol
• Monoisotopic Mass: 447.2369594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N,N-Diphenyl-4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-4-amine

Comprehensive Overview of N,N-Diphenyl-4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-4-amine (CAS No. 675571-82-1)

N,N-Diphenyl-4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-4-amine (CAS No. 675571-82-1) is a highly specialized organic boron compound widely utilized in advanced material science and pharmaceutical research. This compound belongs to the class of arylboronic esters, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Its unique molecular structure, featuring a biphenyl backbone and a dioxaborolane group, makes it an essential building block for designing OLED materials, fluorescent probes, and drug intermediates.

The growing interest in N,N-Diphenyl-4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-4-amine is driven by its applications in optoelectronic devices, particularly in the development of organic light-emitting diodes (OLEDs). Researchers are increasingly focusing on this compound due to its ability to enhance charge transport and luminescence efficiency, which are critical for next-generation display technologies. Additionally, its role in photovoltaic materials and sensors has sparked significant attention in the renewable energy sector.

From a synthetic chemistry perspective, the boronate ester moiety in this compound offers exceptional stability and reactivity, making it a preferred choice for palladium-catalyzed reactions. Its compatibility with various functional groups allows for the creation of complex heterocyclic frameworks, which are often found in biologically active molecules. This versatility has led to its adoption in medicinal chemistry, where it serves as a key intermediate for anticancer agents and CNS-targeting drugs.

Recent advancements in green chemistry have also highlighted the potential of N,N-Diphenyl-4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-4-amine as a sustainable alternative in catalytic processes. Its low toxicity and high selectivity align with the global shift toward eco-friendly synthesis methods. Furthermore, its integration into nanotechnology applications, such as quantum dot coatings and molecular electronics, underscores its multidisciplinary relevance.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of this compound is crucial. Its electronic properties, including HOMO-LUMO energy levels, can be fine-tuned to optimize performance in specific applications. This adaptability has made it a subject of numerous computational studies and patent filings, reflecting its commercial and academic value.

In summary, N,N-Diphenyl-4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-4-amine (CAS No. 675571-82-1) represents a cutting-edge chemical entity with far-reaching implications across high-tech industries. Its combination of synthetic utility, material compatibility, and environmental benefits positions it as a cornerstone of innovation in the 21st century.